Cas no 585-09-1 (Dipotassium malate)

• Product Name: Dipotassium malate
• CAS No: 585-09-1
• MF: C₄H₄K₂O₅
• MW: 210.26816368103
• MDL: MFCD00673726
• CID: 370916
• PubChem ID: 164689
• Update Time: 2025-06-08

Dipotassium malate Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-hydroxy-, potassium salt (1:2)
• dipotassium,2-hydroxybutanedioate
• Dipotassium malate
• EINECS 209-549-2
• Potassium malate
• Butanedioic acid, hydroxy-, dipotassium salt
• Potassium 2-hydroxysuccinate
• dipotassium 2-hydroxybutanedioate
• Malic acid dipotassium
• E351
• dipotassiummalate
• Potassium2-hydroxysuccinate
• DL-POTASSIUM MALATE
• AS-66187
• NS00080149
• 5YO4AE78DB
• SCHEMBL95331
• 585-09-1
• RACEMIC DIPOTASSIUM MALATE
• POTASSIUM MALATE [WHO-DD]
• DTXSID80974053
• dipotassium;2-hydroxybutanedioate
• INS-351(II)
• MALIC ACID, DIPOTASSIUM SALT
• INS NO.351(II)
• E-351(II)
• UNII-5YO4AE78DB
• Q408755
• AKOS028109636
• POTASSIUM DL-ALPHA-HYDROXYSUCCINATE
• 2-Hydroxy-butanedioic acid potassium salt (1:2)
• SVICABYXKQIXBM-UHFFFAOYSA-L
• Potassium salt of malic acid
• A11573
• DB-251522

• MDL： MFCD00673726
• Inchi： 1S/C4H6O5.2K/c5-2(4(8)9)1-3(6)7;;/h2,5H,1H2,(H,6,7)(H,8,9);;/q;2*+1/p-2
• InChI Key： SVICABYXKQIXBM-UHFFFAOYSA-L
• SMILES： [K+].[K+].OC(C(=O)[O-])CC(=O)[O-]

Computed Properties

• Exact Mass: 179.92300
• Monoisotopic Mass: 209.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101

Experimental Properties

• Boiling Point: 306.4 ºC
• Flash Point: 153.4 ºC
• PSA: 80.26000
• LogP: -3.12370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on Dipotassium malate

Dipotassium Malate (CAS No. 585-09-1): A Comprehensive Guide to Its Properties, Applications, and Benefits

Dipotassium malate (CAS No. 585-09-1), also known as potassium malate, is a versatile compound widely used in the food, pharmaceutical, and cosmetic industries. This salt of malic acid and potassium is valued for its unique properties, including its ability to act as a buffering agent, flavor enhancer, and humectant. With the growing demand for natural and functional ingredients, dipotassium malate has gained significant attention for its multifunctional applications.

The chemical formula of dipotassium malate is C₄H₄K₂O₅, and it is derived from malic acid, a naturally occurring substance found in fruits like apples. Its E number E351(ii) makes it a recognized food additive, often used to regulate acidity and improve taste profiles. As consumers increasingly seek clean-label products, potassium malate stands out as a safer alternative to synthetic additives.

One of the key advantages of dipotassium malate is its role in energy metabolism. Malate, a intermediate in the Krebs cycle, contributes to cellular energy production, making this compound a popular ingredient in sports nutrition and dietary supplements. Athletes and fitness enthusiasts often search for "dipotassium malate benefits" or "malate supplements for endurance", highlighting its relevance in performance-enhancing products.

In the food industry, dipotassium malate is commonly used as an acidity regulator in beverages, jams, and confectionery. Its mild, fruity flavor makes it ideal for low-acid products, aligning with the trend toward reduced-sugar and healthier formulations. Searches like "dipotassium malate in food" or "natural acidity regulators" reflect consumer interest in its culinary applications.

The cosmetic sector also benefits from dipotassium malate's humectant properties, which help retain moisture in skincare products. With the rise of "clean beauty" and "vegan skincare", this ingredient is increasingly featured in hydrating serums and toners. Users often inquire about "dipotassium malate in cosmetics" or "malate for skin hydration", underscoring its importance in personal care.

From a regulatory standpoint, dipotassium malate is generally recognized as safe (GRAS) by the FDA and approved by the European Food Safety Authority (EFSA). Its non-toxic and biodegradable nature further supports its use in sustainable product development. As eco-conscious consumers search for "green chemistry ingredients", potassium malate emerges as a viable option.

In summary, dipotassium malate (CAS No. 585-09-1) is a multifaceted compound with applications spanning nutrition, food technology, and cosmetics. Its alignment with current trends—such as clean labeling, energy enhancement, and sustainability—ensures its continued relevance in modern formulations. Whether you're a manufacturer, researcher, or consumer, understanding the properties of dipotassium malate can help you make informed decisions about its use.